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Cat. No.: B15571459 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Stable isotope labeling is a powerful technique in metabolomics for tracing the metabolic fate of

atoms and quantifying metabolic fluxes. The use of 15N-labeled substrates, such as

ammonium chloride (15NH4Cl), allows for the precise tracking of nitrogen incorporation into

various nitrogen-containing metabolites, including amino acids, nucleotides, and polyamines.

This approach is invaluable for elucidating biosynthetic pathways, understanding nitrogen

metabolism, and identifying novel drug targets by observing how bacterial metabolism adapts

to different conditions or responds to therapeutic agents.

These application notes provide a comprehensive overview and detailed protocols for

conducting a bacterial metabolomics study using 15N-labeled substrates, from experimental

design to data analysis.

Key Applications
Metabolic Pathway Elucidation: Tracing the flow of nitrogen from a single source to various

downstream metabolites to confirm or discover biosynthetic routes.

Metabolic Flux Analysis: Quantifying the rates of metabolic reactions within the bacterial cell

to understand the regulation of metabolic networks.
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Drug Target Discovery: Identifying enzymes and pathways essential for bacterial growth and

survival by observing metabolic reprogramming in response to drug candidates.

Natural Product Biosynthesis: Characterizing the biosynthetic pathways of nitrogen-

containing natural products.[1]

Experimental Workflow
The overall workflow for a bacterial metabolomics study with 15N-labeled substrates involves

several key stages, from bacterial culture to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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